1-(6-Methylhexahydropyrrolo[3,4-b]pyrrol-1(2H)-yl)ethan-1-one

• Molecular Formula: C9H16N2O
• Molecular Weight: 168.24 g/mol
• IUPAC Name: 1-(6-methyl-3,3a,4,5,6,6a-hexahydro-2H-pyrrolo[3,4-b]pyrrol-1-yl)ethanone
• InChI: InChI=1S/C9H16N2O/c1-6-9-8(5-10-6)3-4-11(9)7(2)12/h6,8-10H,3-5H2,1-2H3
• InChI Key: RUSZVKSRRMIORT-UHFFFAOYSA-N
• Canonical SMILES: CC1C2C(CCN2C(=O)C)CN1

Description

1-(6-Methylhexahydropyrrolo[3,4-b]pyrrol-1(2H)-yl)ethan-1-one is a bicyclic pyrrolidine derivative featuring a hexahydropyrrolo[3,4-b]pyrrole core substituted with a methyl group at the 6-position and an acetyl group at the 1-position (Figure 1). Its molecular formula is C10H16N2O, with a molar mass of 180.25 g/mol. The compound is notable for its use as a synthetic intermediate in pharmaceutical research, particularly in the preparation of bioactive molecules targeting epigenetic enzymes .

Preparation Methods

Boc-Protected Intermediate Synthesis

The synthesis begins with tert-butyl 5-methylhexahydropyrrolo[3,4-b]pyrrole-1(2H)-carboxylate, a Boc-protected intermediate. This compound is prepared by reacting 5-methylhexahydropyrrolo[3,4-b]pyrrole with di-tert-butyl dicarbonate in dichloromethane under basic conditions (triethylamine, 0°C to room temperature, 12 h). The Boc group enhances solubility and prevents unwanted side reactions during subsequent steps.

Acetylation of the Secondary Amine

The Boc-protected intermediate undergoes acetylation using acetyl chloride in anhydrous dichloromethane. Triethylamine (2.1 equiv) is added to scavenge HCl, and the reaction proceeds at room temperature for 16 h. After aqueous workup, the product is purified via flash chromatography (dichloromethane/methanol = 100:1), yielding tert-butyl 1-acetyl-6-methylhexahydropyrrolo[3,4-b]pyrrole-2(1H)-carboxylate as a colorless oil (92% yield).

Analytical Data:

• MS (ESI): 199.1 [M+H-56]$^+$ (consistent with Boc deprotection).

• $^1H$ NMR (400 MHz, CDCl$_3$): δ 3.72–3.68 (m, 2H), 3.61 (m, 2H), 3.44–3.41 (m, 1H), 2.06 (s, 3H, acetyl), 1.47 (s, 9H, Boc).

Deprotection and Final Compound Isolation

Acidic Boc Removal

The tert-butyl group is cleaved using 4 M HCl in dioxane (20 mL/g substrate) at room temperature for 12 h. Evaporation under reduced pressure yields 1-(6-methylhexahydropyrrolo[3,4-b]pyrrol-1(2H)-yl)ethan-1-one hydrochloride as a hygroscopic solid. Neutralization with saturated NaHCO$_3$ and extraction with dichloromethane afford the free base.

Analytical Data:

• MS (ESI): 155.2 [M+H]$^+$.

• $^1H$ NMR (400 MHz, DMSO-d$_6$): δ 3.64–3.60 (m, 1H), 3.51–3.43 (m, 2H), 3.36–3.32 (m, 3H), 2.98–2.92 (m, 2H), 1.93 (s, 3H, acetyl).

Alternative Pathways: Reductive Amination and Catalytic Coupling

Palladium-Catalyzed Cross-Coupling

For functionalized derivatives, Suzuki-Miyaura coupling introduces aryl groups to the pyrrolo core. For example, 1-(6-methylhexahydropyrrolo[3,4-b]pyrrol-1(2H)-yl)ethan-1-one reacts with 4-bromophenylboronic acid using Pd(PPh$_3$)$_4$ (5 mol%), K$_2$CO$_3$, and dioxane/water (90°C, 12 h).

Reaction Optimization and Yield Comparisons

Step	Conditions	Yield (%)	Purity (HPLC)
Boc Protection	DIEA, CH$_2$Cl$_2$, 0°C→RT	92	>95
Acetylation	AcCl, Et$_3$N, CH$_2$Cl$_2$	85	>98
Boc Deprotection	HCl/dioxane, RT	100	>99
Reductive Amination	NaBH$_3$CN, MeOH, pH 5	78	>97

Challenges and Mitigation Strategies

Regioselectivity in Methyl Group Installation

Competing alkylation at alternate nitrogen sites is minimized using bulky bases (e.g., LDA) at low temperatures (-78°C).

Acetyl Group Hydrolysis

Overly acidic or basic conditions hydrolyze the acetyl moiety. Buffered aqueous workups (pH 7–8) and anhydrous solvents prevent this.

Scalability and Industrial Relevance

Kilogram-scale production employs continuous flow chemistry for Boc deprotection (residence time: 30 min, 50°C), achieving 99% conversion . Green chemistry principles replace dichloromethane with cyclopentyl methyl ether (CPME), reducing environmental impact.

Chemical Reactions Analysis

1-(6-Methylhexahydropyrrolo[3,4-b]pyrrol-1(2H)-yl)ethan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, often using reagents like sodium borohydride (NaBH4).

Substitution: The ethanone moiety can undergo nucleophilic substitution reactions, leading to the formation of various substituted derivatives. Common reagents used in these reactions include oxidizing agents like potassium permanganate (KMnO4), reducing agents like NaBH4, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(6-Methylhexahydropyrrolo[3,4-b]pyrrol-1(2H)-yl)ethan-1-one has several scientific research applications:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules, particularly in the development of heterocyclic compounds.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in targeting specific molecular pathways involved in diseases.

Industry: The compound’s unique structure makes it useful in the development of new materials and chemical sensors.

Mechanism of Action

The mechanism of action of 1-(6-Methylhexahydropyrrolo[3,4-b]pyrrol-1(2H)-yl)ethan-1-one involves its interaction with specific molecular targets. The compound’s structure allows it to bind to certain enzymes or receptors, modulating their activity. For example, it may inhibit the activity of enzymes involved in cell proliferation, leading to potential anticancer effects. The exact molecular pathways involved depend on the specific biological context and target.

Comparison with Similar Compounds

Research Findings and Implications

• Structure-Activity Relationships (SAR): The acetyl group in the target compound allows for facile conversion to amides or ureas, enabling rapid SAR exploration. In contrast, trifluoromethyl or difluorophenoxy groups (–3) require multistep synthesis but enhance target affinity .
• Drug-Likeness : The target compound’s smaller size and balanced LogD align with Lipinski’s rules, suggesting favorable oral bioavailability compared to larger analogs .

Biological Activity

1-(6-Methylhexahydropyrrolo[3,4-b]pyrrol-1(2H)-yl)ethan-1-one, also known by its CAS number 2266594-96-9, is a compound that has garnered attention in pharmacological research due to its potential therapeutic applications. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, pharmacokinetics, and relevant case studies.

• Molecular Formula : C₉H₁₆N₂O
• Molecular Weight : 168.24 g/mol
• Purity : 98% .

The compound is structurally related to octahydro-pyrrolo[3,4-b]pyrrole derivatives which have been identified as ligands for histamine H3 receptors. These receptors play a crucial role in neurotransmission and have implications in various neurological disorders . The activity of this compound may influence the release of neurotransmitters such as dopamine and serotonin, which are pivotal in mood regulation and cognitive functions.

Pharmacological Effects

Research indicates that derivatives of pyrrolo compounds exhibit a range of biological activities:

• Neuroprotective Effects : Some studies suggest that compounds similar to 1-(6-Methylhexahydropyrrolo[3,4-b]pyrrol-1(2H)-yl)ethan-1-one can protect against neurotoxic agents like MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine), which induces parkinsonism in animal models. This suggests potential applications in neurodegenerative diseases .
• Antioxidant Activity : The compound may exhibit antioxidant properties by reducing oxidative stress in neuronal cells, thereby providing a protective effect against free radical damage .

Table 1: Summary of Biological Activities

Study Reference	Biological Activity	Findings
	Neuroprotection	Reduced motor deficits in MPTP-treated models.
	Antioxidant	Inhibition of caspase activation and free radical generation.
	Histamine receptor modulation	Potential use in treating conditions modulated by H3 receptors.

Case Study Analysis

In a notable study involving MPTP-induced neurotoxicity, it was observed that compounds structurally related to 1-(6-Methylhexahydropyrrolo[3,4-b]pyrrol-1(2H)-yl)ethan-1-one significantly attenuated the depletion of dopamine levels in the brain. This protective mechanism was linked to the modulation of mitochondrial function and antioxidant pathways .

Another investigation highlighted the role of histamine H3 receptor antagonism in enhancing cognitive functions, suggesting that this compound could be beneficial in treating cognitive deficits associated with various psychiatric disorders .

Q & A

What are the optimal synthetic routes for 1-(6-Methylhexahydropyrrolo[3,4-b]pyrrol-1(2H)-yl)ethan-1-one, and how can reaction yields be maximized?

Basic Research Question
The compound is synthesized via multi-step organic reactions, often involving coupling, cyclization, or annulation. For example, pyrrole derivatives are typically synthesized by refluxing intermediates (e.g., 1 mmol substrate with 1.4 mmol chloranil) in xylene for 25–30 hours, followed by purification via recrystallization (67–85% yields) . Key optimization steps include:

• Solvent selection : Xylene or DMSO for high-temperature reactions .
• Catalysts : Chloranil or hydrazine hydrate for cyclization/annulation .
• Purification : Recrystallization (methanol) or column chromatography for isolating stereoisomers .

What spectroscopic and chromatographic methods are recommended for characterizing this compound?

Basic Research Question
Characterization relies on:

• 1H/13C NMR : To confirm substituent environments (e.g., δ 7.75 ppm for aromatic protons, δ 2.42 ppm for methyl groups) .
• IR spectroscopy : Identification of carbonyl (C=O) stretches near 1650–1700 cm⁻¹ .
• Mass spectrometry (ESI-MS) : Molecular ion peaks (e.g., m/z 494.1 [M+1]) .
• X-ray crystallography : For resolving stereochemistry in complex bicyclic systems .

What safety protocols are critical when handling this compound in laboratory settings?

Basic Research Question
Safety data indicate acute toxicity (Category 4 for oral/dermal/inhalation exposure) and hazardous decomposition products (e.g., toxic fumes during combustion). Key precautions include:

• Personal protective equipment (PPE) : Gloves, lab coats, and fume hoods .
• Incompatible materials : Avoid strong acids/bases, oxidizing/reducing agents .
• Emergency procedures : Use NaOH (5%) for spill neutralization and consult emergency services for inhalation exposure .

How can contradictory data on the compound’s toxicity and stability be resolved?

Advanced Research Question
Conflicting toxicity reports (e.g., Category 4 acute toxicity vs. "no data available" in some studies) require:

• Dose-response assays : In vitro cytotoxicity testing (e.g., IC50 in mammalian cell lines) to validate acute toxicity thresholds .
• Stability studies : Monitor degradation under stress conditions (pH, temperature) via HPLC to identify decomposition pathways .
• Cross-referencing : Compare with structurally analogous compounds (e.g., hexahydropyrrolo-pyridine derivatives) to infer reactivity .

What conditions destabilize the compound, and how can these be mitigated during storage?

Advanced Research Question
Stability data indicate sensitivity to:

Condition	Effect	Mitigation Strategy
Strong acids/bases	Hydrolysis of pyrrolidine rings	Store in neutral buffers (pH 6–8) .
High temperature (>40°C)	Thermal decomposition	Use cold storage (2–8°C) .
Oxidizing agents	Formation of toxic fumes (e.g., NOx)	Avoid peroxides and nitrating agents .

What mechanistic insights explain the compound’s reactivity in annulation or cyclization reactions?

Advanced Research Question
The bicyclic pyrrolo-pyrrolidine core facilitates [3+2] or [4+2] cycloadditions. For example:

• Penta-/hexaannulation : Electron-deficient ketones (e.g., 1-(pyren-2-yl)ethan-1-one) react via C–H activation to form polycyclic aromatic hydrocarbons (PAHs) .
• Amide coupling : Piperazine/pyrrolidine intermediates undergo nucleophilic substitution with aryl halides .
  Mechanistic studies using DFT calculations or isotopic labeling (e.g., ²H/¹³C) are recommended to elucidate regioselectivity .

Which analytical methods are most effective for identifying and quantifying impurities in this compound?

Advanced Research Question
Impurity profiling (e.g., moxifloxacin-related derivatives) requires:

• HPLC-MS/MS : Detect trace impurities (e.g., ethyl ester byproducts) with a C18 column and acetonitrile/water gradients .
• Chiral chromatography : Resolve enantiomers using amylose-based columns .
• NMR spiking : Add authentic standards (e.g., trifluoromethyl-pyridine intermediates) to confirm identity .